1-{7-[(E)-2-(dimethylamino)vinyl]-2-ethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone

• IUPAC Name: 1-[7-[(E)-2-(dimethylamino)ethenyl]-2-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• InChI: InChI=1S/C13H17N5O/c1-5-12-15-13-14-8-10(9(2)19)11(18(13)16-12)6-7-17(3)4/h6-8H,5H2,1-4H3/b7-6+
• InChI Key: GUYJQLLDORLEPY-VOTSOKGWSA-N
• Canonical SMILES: CCC1=NN2C(=C(C=NC2=N1)C(=O)C)C=CN(C)C
• Isomeric SMILES: CCC1=NN2C(=C(C=NC2=N1)C(=O)C)/C=C/N(C)C
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

• ChemSpider ID : 26457736

Scientific Research Applications

Chemical Synthesis and Reactivity

• This compound demonstrates regioselective and regiospecific reactions with hydrazine in different solvents, leading to the formation of unique chemical structures such as pyridone cycles and 1,2-diazepines. These reactions are crucial in the synthesis of novel organic compounds (Didenko et al., 2010).
• It serves as a building block for synthesizing various derivatives, such as pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine, which exhibit moderate antibacterial and antifungal effects (Abdel‐Aziz et al., 2008).

Biological Activity

• Some derivatives synthesized from this compound have shown potential as inhibitors for 15-lipoxygenase, an enzyme involved in inflammatory and allergic reactions (Asghari et al., 2016).
• Various synthesized compounds, including this chemical, have been evaluated for their antibacterial and antifungal activities, with several showing promising results against specific microbial strains (Mabkhot et al., 2016).

Synthesis of Novel Heterocycles

• The compound is used in the synthesis of novel heterocycles like pyrimidinones and pyridino derivatives, expanding the repertoire of organic chemistry and contributing to drug discovery (Mosselhi, 2002).
• It acts as a precursor in the synthesis of triazolopyrimidines, which are important in the development of new pharmaceuticals (Vas’kevich et al., 2006).

Safety and Hazards

• CAS Number : 1374510-76-5